Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate

• IUPAC Name: methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate
• InChI: InChI=1S/C17H18O3/c1-12-4-9-16(10-13(12)2)20-11-14-5-7-15(8-6-14)17(18)19-3/h4-10H,11H2,1-3H3
• InChI Key: NBQKSFFDTFAYSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol

Description

Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate is a chemical compound that belongs to the family of benzoate esters. It is commonly used in scientific research for its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cancer. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. It has also been shown to scavenge free radicals and protect cells from oxidative damage.
Biochemical and Physiological Effects:
Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell and animal models. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and can be easily synthesized in large quantities. However, it has some limitations as well. It has low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate. One potential direction is the development of novel derivatives with improved pharmacological properties. Another direction is the investigation of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to elucidate its mechanism of action and to better understand its effects on various signaling pathways.

Synthesis Methods

The synthesis of Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate involves the reaction of 4-hydroxybenzaldehyde with 3,4-dimethylphenol in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then esterified with methanol and a base such as sodium hydroxide to obtain Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate. This synthesis method has been optimized for high yields and purity.

Scientific Research Applications

Methyl 4-[(3,4-dimethylphenoxy)methyl]benzoate has been extensively used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been used as a building block for the synthesis of other compounds with potential pharmaceutical applications.